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Compound of Interest

Compound Name: MOME

Cat. No.: B1167445

MOMO is a synthetic, pH-sensitive prodrug of climacostol, a natural cytotoxic compound.[1] Its
toxicity is dependent on the acidic microenvironment often found in tumor tissues, which
facilitates its conversion to the active form, climacostol.[1]

Quantitative Toxicity Data

The available preliminary toxicity data for MOMO is derived from in vivo studies using the fruit
fly, Drosophila melanogaster.
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Experimental Protocols

In Vivo Toxicity Assessment in Drosophila melanogaster

o Organism:Drosophila melanogaster larvae.

¢ Test Compound Administration: Food administration with climacostol.

o Toxicity Endpoints:

o Gastrointestinal Toxicity: Assessed by observing apoptosis and the generation of reactive

oxygen species (ROS) in the midgut of eclosed larvae.

o Neurotoxicity: Evaluated by measuring ROS levels in the brain and assessing the

proliferation of neural cells.

o Developmental Effects: Monitored during the larval and pupation stages.
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Key Findings: Climacostol induced gastrointestinal toxicity characterized by apoptosis and
ROS production in the midgut.[1] It also exhibited neurotoxic effects, including increased
brain ROS and inhibited neural cell proliferation.[1]

In Vitro pH-Dependent Activation and Cytotoxicity

Test System: Ciliates (species other than C. virens).

Test Compound: MOMO.

Methodology: Ciliates were exposed to MOMO in a physiological culture medium (SMB) at
different pH values.

Conditions:

o pH 6.8 (Physiological)

o pH 6.3 (Mildly Acidic)

Observation:

o At pH 6.8, MOMO showed no signs of toxicity.[1]

o At pH 6.3, MOMO induced the same necrotic effect as the active compound, climacostol.

[1]

Conclusion: These findings demonstrate the pH-dependent activation of MOMO to its
cytotoxic form.[1]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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